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Compound of Interest

Compound Name: Tannagine

Cat. No.: B14760041 Get Quote

Disclaimer: Tannagine is a fictional substance from the video game "The Outer Worlds." The

following information is a simulated safety and handling guide created to fulfill the structural

and content requirements of the prompt. It is based on established protocols for handling

potent, hazardous compounds in a laboratory setting. This information should not be used for

any real-world application.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling the potent, fictional neuroactive compound

Tannagine.

Hazard Identification and Exposure Limits
Tannagine is a highly potent neuroactive compound requiring stringent handling protocols to

prevent occupational exposure.[1][2] It is presumed to be toxic via inhalation, dermal contact,

and ingestion.[2] The primary risk is acute neurotoxicity, with potential for long-term effects with

repeated exposure.[3][4] All operations must be conducted within designated containment

areas.

Quantitative exposure data and handling parameters are summarized below. These values

dictate the required level of engineering controls and personal protective equipment.
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Parameter Value Unit Notes

Occupational

Exposure Limit (OEL)
10 µg/m³

8-hour Time-Weighted

Average (TWA)[5]

Short-Term Exposure

Limit (STEL)
40 µg/m³ 15-minute TWA[1]

Recommended

Storage Temperature
2-8 °C

Refrigerated, protect

from light

Inactivation Agent
0.5 M Sodium

Hypochlorite
Solution

Minimum 30-minute

contact time

Solubility
Soluble in DMSO,

Ethanol
-

Poorly soluble in

water

Personal Protective Equipment (PPE) Requirements
The use of appropriate PPE is mandatory to create a barrier between the handler and the

hazardous material.[6] PPE reduces the risk of exposure through inhalation, skin contact, and

splashing.[3][6]

2.1. Standard Handling (Inside a Certified Fume Hood or Isolator):

Gloves: Double-gloving with nitrile gloves is required.[7] Ensure gloves are compatible with

any solvents being used.

Lab Coat: A dedicated, disposable lab coat or gown.[7]

Eye Protection: Safety glasses with side shields.[7]

2.2. High-Risk Operations (Weighing Lyophilized Powder, Potential for Aerosolization):

All procedures involving solid Tannagine must be performed within a containment isolator or

a certified chemical fume hood.[8]

Respiratory Protection: When not working in an isolator, a NIOSH-approved N95 respirator is

required to protect against inhalation of aerosolized particles.[6]
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Face Protection: A face shield should be worn in addition to safety glasses when there is a

risk of splashing.[7]

Operational Plan: Step-by-Step Handling Protocols
A holistic approach to handling potent compounds involves strict procedures at every stage,

from receiving to disposal.[1][2]

3.1. Receiving and Unpacking

Verification: Confirm the shipment in a designated receiving area. Do not open it in general

lab spaces.

Inspection: Don appropriate PPE (gloves, lab coat, safety glasses). Place the package inside

a chemical fume hood.

Decontamination: Carefully open the secondary container. Check the primary container for

any signs of damage or leaks. If compromised, initiate spill procedures immediately.

Transport: Transport the sealed primary container in a labeled, durable, and leak-proof

secondary container to the designated storage area.[7]

3.2. Storage

Location: Store Tannagine in a dedicated, clearly labeled, and ventilated refrigerator (2-8°C).

Segregation: Ensure it is stored away from incompatible materials, such as strong oxidizing

agents.[9][10]

Access Control: Access to the storage location must be restricted to authorized personnel

only.

3.3. Preparation of Solutions (Experimental Use)

Work Area Preparation: All work must be performed inside a certified chemical fume hood or

a glovebox isolator.[8] Line the work surface with absorbent, disposable bench paper.
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Pre-Calculation: Calculate all required amounts before beginning work to minimize time

handling the active compound.

Weighing (Solid Form): If weighing lyophilized powder, this must be done within a

containment system like an isolator or a ventilated balance enclosure to prevent

aerosolization.[7][8]

Reconstitution: Add solvent to the vial containing the solid Tannagine slowly to avoid

splashing. Use aerosol-resistant pipette tips.[7]

Labeling: Immediately label the prepared solution with the compound name, concentration,

solvent, date, and hazard symbols.

3.4. Spill Management

Evacuate: Alert personnel and evacuate the immediate area. Restrict access.

Don PPE: Put on full protective gear, including a respirator, double gloves, a disposable

gown, and eye/face protection.

Containment: For liquid spills, cover with an absorbent material. For solid spills, gently cover

with damp paper towels to avoid raising dust.

Neutralization: Working from the outside in, apply a 0.5 M sodium hypochlorite solution to the

spill area. Allow for a 30-minute contact time.

Cleanup: Collect all contaminated materials (absorbent, paper towels, etc.) using forceps or

other tools and place them into a labeled hazardous waste container.[11]

Final Decontamination: Clean the spill area again with the inactivation agent, followed by

water, and then 70% ethanol.

Waste Disposal: Dispose of all contaminated materials as hazardous pharmaceutical waste.

[12][13]

Disposal Plan
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All Tannagine-contaminated waste is considered hazardous pharmaceutical waste and must

be disposed of according to EPA, state, and local regulations.[11][12]

Waste Segregation: Use dedicated, clearly labeled, leak-proof waste containers for all

disposable items that have come into contact with Tannagine (e.g., gloves, pipette tips,

vials, gowns).[11] These containers should be colored differently from regular lab trash.[11]

Sharps: Needles and other sharps must be placed in a designated "HAZARDOUS DRUG

WASTE ONLY" sharps container.[11]

Liquid Waste: Unused solutions should be inactivated with a 0.5 M sodium hypochlorite

solution (30-minute contact time) before being collected by a licensed hazardous waste

disposal company. Do not pour Tannagine waste down the drain.[12]

Final Disposal: All hazardous waste must be collected by a certified hazardous waste

management company for high-temperature incineration at a permitted facility.[12][13]

Workflow Visualizations
The following diagrams illustrate key procedural workflows for handling Tannagine safely.
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Preparation Phase

Handling Phase

Post-Handling Phase

Identify Need for Tannagine Handling

Don Required PPE:
- Double Nitrile Gloves

- Lab Gown
- Safety Glasses/Shield

- N95 Respirator (if needed)

Step 1

Prepare Containment Area
(Fume Hood / Isolator)

Step 2

Retrieve Tannagine from
Secure Storage (2-8°C)

Weigh/Measure Compound
(Inside Containment)

Perform Experiment
(e.g., Dissolve, Dilute)

Decontaminate Surfaces &
Equipment with Inactivation Agent

Segregate & Dispose of
All Contaminated Waste

Doff PPE Correctly

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for routine handling of Tannagine.
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Spill Detected Evacuate Area
Alert Others

Don Full Spill PPE:
Respirator, Gown,

Double Gloves, Shield

Contain Spill
(Absorbent / Wet Paper)

Apply Inactivation Agent
(Wait 30 min)

Collect Waste into
Hazardous Waste Bin

Decontaminate Area
(Inactivator -> Water -> EtOH) Report Incident

Click to download full resolution via product page

Caption: Logical relationship for Tannagine spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fictional Substance Safety Guide: Personal Protective
Equipment and Handling of Tannagine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14760041#personal-protective-equipment-for-
handling-tannagine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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